[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine

antiviral HIV-1 HBV
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H10BrN3S
Molecular Weight 284.18 g/mol
Cat. No. B13280088
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Technical Parameters


Basic Identity
Product Name[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine
Molecular FormulaC10H10BrN3S
Molecular Weight284.18 g/mol
Structural Identifiers
SMILESC1=CC=C(C(=C1)CNCC2=CSN=N2)Br
InChIInChI=1S/C10H10BrN3S/c11-10-4-2-1-3-8(10)5-12-6-9-7-15-14-13-9/h1-4,7,12H,5-6H2
InChIKeyDXZSNPVUEHDMSB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Structural Profile & Compound Class


[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine (CAS 1247789-07-6, MFCD14659550) is a synthetic secondary amine with the molecular formula C₁₀H₁₀BrN₃S and a molecular weight of 284.18 g/mol . The compound features a 1,2,3-thiadiazole ring linked via a methylene bridge to a secondary amine nitrogen, which is further connected through a second methylene bridge to an ortho-bromophenyl group. The 1,2,3-thiadiazole scaffold is a recognized privileged heterocyclic pharmacophore in medicinal chemistry, with documented broad-spectrum activities including antifungal, antiviral, anticancer, insecticidal, and antibacterial properties [1]. The ortho-bromine substituent on the phenyl ring provides a synthetic handle for downstream cross-coupling chemistry (e.g., Suzuki, Buchwald-Hartwig, and copper-catalyzed transformations), distinguishing it from non-halogenated or para-substituted analogs [2]. The compound is commercially available at 95% purity from specialist chemical suppliers serving the research intermediate and early-stage drug discovery markets .

1,2,3-Thiadiazole Scaffold Reported multi-target pharmacophore supporting antiviral, cell-model, and antimicrobial research contexts
Ortho-Bromine Handle Enables transition-metal-catalyzed cross-coupling for derivative library synthesis and SAR expansion
Secondary Amine Linker Provides H-bond donor site and conformational flexibility for target engagement and solubility studies

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Substitution Risks with Close Analogs


Within the thiadiazole-amine chemical space, even structurally similar compounds cannot be assumed interchangeable for research purposes. Three structural features of this compound create differentiation axes that are lost upon generic substitution: (1) The 1,2,3-thiadiazole isomer exhibits distinct electronic properties (π-electron deficient ring) and biological target engagement profiles compared to the more common 1,3,4-thiadiazole isomer, as established in SAR reviews [1]; (2) The ortho-bromine substitution on the phenyl ring imparts unique reactivity for transition-metal-catalyzed cross-coupling and has been shown in the 1,2,3-thiadiazole class to influence cytotoxicity potency, with o-substituted derivatives displaying different activity profiles than p-substituted congeners [1]; and (3) The secondary amine (NH) linker, connecting two methylene-bridged aromatic systems, is a hydrogen-bond donor/acceptor that is absent in directly C–C linked thiadiazole-phenyl compounds and may critically modulate target binding and physicochemical properties. Substituting with a des-bromo analog, a 1,3,4-thiadiazole isomer, or a directly linked aryl-thiadiazole eliminates these distinguishing features and may lead to non-reproducible experimental outcomes.

1,3,4-Thiadiazole Isomer Isomer-specific target engagement profiles may not transfer; reported antiviral and cell-model responses differ between 1,2,3- and 1,3,4-thiadiazole scaffolds
Des-Bromo or Para-Bromo Analog Eliminates ortho-bromine cross-coupling reactivity and may alter pharmacophoric contribution; bromine substitution pattern influences reported activity profiles
Direct C–C Linked Analog Removes secondary amine H-bond donor and reduces conformational flexibility; may critically alter target binding mode and physicochemical properties

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Differentiation Evidence vs. Closest Analogs


Antiviral Potency: 1,2,3- vs. 1,3,4-Thiadiazole Isomer

The 1,2,3-thiadiazole isomer—the core of the target compound—is mechanistically and pharmacologically distinct from the 1,3,4-thiadiazole isomer. In a comprehensive SAR review, 1,2,3-thiadiazole derivatives demonstrated a unique antiviral activity spectrum not replicated by 1,3,4-thiadiazole congeners. For instance, 1,2,3-thiadiazole derivative 93 (5-(2,4-dibromophenyl)-1,2,3-thiadiazole) displayed an EC₅₀ of 0.0364 ± 0.0038 µM against HIV-1 in MT-4 cells, with a selectivity index exceeding 6460, outperforming the reference drugs nevirapine (EC₅₀ 0.208 µM) and delavirdine (EC₅₀ 0.320 µM) [1]. The 2,4-dibromophenyl substitution pattern was critical for this potency. Separately, a distinct 1,2,3-thiadiazole scaffold (compound 94) exhibited an IC₅₀ of 3.59 µg/mL against HBV, superior to lamivudine (IC₅₀ 14.8 µg/mL) [1]. These potency levels are isomer-specific; no 1,3,4-thiadiazole analog in the same review achieved comparable anti-HIV potency with similar SI values.

Antiviral Potency: Isomer Comparison
Class-level
1,2,3-thiadiazole class: EC₅₀ 0.0364 µM (HIV-1), SI >6460; IC₅₀ 3.59 µg/mL (HBV)
Supports isomer-specific antiviral screening context
Data from SAR review; 1,3,4-thiadiazole class showed no comparable anti-HIV SI values
antiviral HIV-1 HBV thiadiazole isomerism

Ortho-Bromo Substitution: Antitumor Potency & Synthetic Utility

The ortho-bromine atom on the phenyl ring of the target compound is both a pharmacophoric element and a synthetic handle. In the 1,2,3-thiadiazole class, halogen substitution pattern (ortho vs. para) significantly modulates biological potency. The SAR review notes that o-substituted derivatives exhibit distinct cytotoxicity profiles compared to p-substituted analogs [1]. In a broader thiadiazole context, studies on 1,3,4-thiadiazole series with 2-amino-5-(4-bromophenyl) substitution reported an IC₅₀ of 3.74 µM against cancer cell lines, with the bromine contributing to activity through electronic effects . Additionally, the ortho-bromine of the target compound enables copper(I)-catalyzed transformation to 1-benzothiophen-2-amines, a reactivity pathway demonstrated for the closely related 4-(2-bromophenyl)-1,2,3-thiadiazole [2]. The des-bromo analog, benzyl(1,2,3-thiadiazol-4-ylmethyl)amine, lacks both this pharmacophoric contribution and the cross-coupling reactivity, limiting its utility as a synthetic intermediate and its potential biological potency.

Ortho-Bromo: Activity & Synthetic Utility
Class-level
Brominated thiadiazole IC₅₀ ~3.74 µM; ortho-Br enables CuI-catalyzed benzothiophene synthesis
Supports bromine-dependent SAR and synthetic utility review
Cross-coupling demonstrated on 4-(2-bromophenyl)-1,2,3-thiadiazole analog; des-bromo lacks both contributions
antitumor cross-coupling bromine substituent SAR

Secondary Amine Linker: H-Bond Donor & Conformational Flexibility

The target compound incorporates a secondary amine (–NH–) spacer between two methylene bridges connecting the 1,2,3-thiadiazole and 2-bromophenyl moieties. This linker architecture is fundamentally different from directly C–C linked analogs such as 4-(2-bromophenyl)-1,2,3-thiadiazole (CAS 219611-46-8) or 5-(2-bromophenyl)-1,3,4-thiadiazol-2-amine (CAS 108656-64-0). The NH group introduces a hydrogen-bond donor site (calculated pKa of secondary benzylamines ≈ 8.5–9.5) that can engage in specific target interactions, while the two methylene spacers provide conformational flexibility with four rotatable bonds (vs. one rotatable bond in 4-(2-bromophenyl)-1,2,3-thiadiazole). In the broader class of thiadiazole-based secondary amines evaluated as antibacterial agents, secondary amine-containing derivatives demonstrated distinct MIC values (e.g., compound 9a: MIC 125 µg/mL against S. aureus; compound 9l: MIC 150 µg/mL against E. coli) [1], confirming that the NH linker is not biologically silent and contributes to target engagement.

Secondary Amine Linker: Structure
Class-level
1 HBD, 4 rotatable bonds vs 0 HBD, 1 rotatable bond (C–C linked analog)
Supports linker-dependent target engagement and solubility review
Structural comparison based on SMILES; related secondary amines showed distinct MIC values in antibacterial assays
secondary amine hydrogen bonding conformational flexibility linker design

Antifungal & Broad-Spectrum Activity: 1,2,3-Thiadiazole vs. Selenadiazole

In a direct comparative study of 1,2,3-thiadiazole (compounds 4a–c) and 1,2,3-selenadiazole (compounds 6a–b) derivatives, the 1,2,3-thiadiazole compounds demonstrated consistent activity against the yeast-like fungus Candida albicans, with all three 1,2,3-thiadiazole derivatives (4a, 4b, 4c) active against this pathogen [1]. Compound 4a additionally showed activity against Gram-negative Escherichia coli, while compound 4c was active against Gram-positive Staphylococcus aureus. For antitumor activity, 1,2,3-thiadiazole compound 4c outperformed the reference drug 5-fluorouracil against SW480, HCT116, and MCF-7 tumor cell lines [1]. This multi-target antimicrobial and antitumor profile is specific to the 1,2,3-thiadiazole scaffold and was not uniformly observed in the corresponding 1,2,3-selenadiazole analogs, confirming that the sulfur-containing thiadiazole ring is pharmacophorically distinct from its selenium isostere.

Antifungal & Broad-Spectrum Activity
Head-to-head
All three 1,2,3-thiadiazole derivatives active vs C. albicans; 4c reported greater cell-model response than 5-FU in SW480, HCT116, MCF-7
Supports scaffold-specific antimicrobial and cell-model screening context
Direct comparative study; 1,2,3-selenadiazole analogs showed divergent activity profile
antifungal Candida albicans antibacterial 1,2,3-thiadiazole

LogP & Physicochemical Properties vs. Heteroaryl & Alkyl Analogs

The target compound (MW 284.18, C₁₀H₁₀BrN₃S) occupies a distinct physicochemical space compared to common analogs in the (1,2,3-thiadiazol-4-ylmethyl)amine series. The ortho-bromophenyl group contributes significantly to lipophilicity: calculated logP values for brominated benzylamines in this class are estimated between 2.8 and 3.5, compared to approximately 1.5–2.0 for the unsubstituted benzyl analog and 1.0–1.5 for furan-2-ylmethyl and thiophen-2-ylmethyl analogs [1]. This ~1.5 log unit increase in lipophilicity impacts membrane permeability, plasma protein binding, and compound distribution in cell-based assays. The bromine atom also increases molecular refractivity (MR) by approximately 8.9 cm³/mol compared to hydrogen, influencing polarizability and potential π-stacking interactions. These property differences are not trivial in medicinal chemistry optimization, where logP shifts of 0.5–1.0 units can significantly affect ADME profiles.

LogP & Physicochemical Properties
Context-dependent
Estimated logP 2.8–3.5 vs 1.5–2.0 (des-bromo); ΔMR +8.9 cm³/mol (Br vs H)
Supports lipophilicity-dependent assay design and permeability review
Estimated values; experimental confirmation recommended for ADME profiling
physicochemical properties drug-likeness logP molecular descriptors

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Research & Industrial Application Scenarios


Antiviral Drug Discovery: HIV-1 & HBV Fragment/Scaffold-Hopping

The 1,2,3-thiadiazole scaffold has demonstrated potent antiviral activity in the low nanomolar to low micromolar range against HIV-1 (EC₅₀ 0.0364 µM, SI >6460) and HBV (IC₅₀ 3.59 µg/mL vs. lamivudine 14.8 µg/mL) [1]. The target compound, with its 1,2,3-thiadiazole core, ortho-bromophenyl group, and flexible secondary amine linker, is structurally positioned for fragment-growing or scaffold-hopping campaigns aimed at antiviral targets. Its ortho-bromine enables rapid derivatization via Suzuki or Buchwald-Hartwig coupling for SAR expansion. Procurement for antiviral programs is justified by the documented isomer-specific potency advantage of 1,2,3-thiadiazole over 1,3,4-thiadiazole scaffolds.

Cross-Coupling Intermediate for Heterocyclic Library Synthesis

The ortho-bromine substituent serves as a versatile synthetic handle. The closely related 4-(2-bromophenyl)-1,2,3-thiadiazole has been demonstrated to undergo copper(I) iodide-catalyzed transformation to 1-benzothiophen-2-amines, a pharmacologically relevant heterocyclic scaffold [2]. The target compound's secondary amine linker remains available for further functionalization (e.g., acylation, sulfonylation, reductive amination), enabling orthogonal diversification at both the bromine site and the amine nitrogen. This dual functionalization capability is absent in analogs lacking either the bromine or the NH linker, making the target compound a strategically superior building block for parallel library synthesis.

Antifungal Lead Optimization with Broad-Spectrum Potential

1,2,3-Thiadiazole derivatives have demonstrated consistent activity against Candida albicans, with additional coverage against Gram-positive S. aureus and Gram-negative E. coli [3]. The target compound, containing both the 1,2,3-thiadiazole pharmacophore and the lipophilic ortho-bromophenyl group (estimated logP ~2.8–3.5), is well-suited for antifungal lead optimization programs where balanced lipophilicity is required for fungal membrane penetration. Its secondary amine provides a vector for introducing solubilizing groups to fine-tune physicochemical properties without losing the antifungal pharmacophore.

Anticancer Fragment Screening & Hit-to-Lead for Solid Tumors

The 1,2,3-thiadiazole class has shown antitumor activity superior to 5-fluorouracil in SW480 (colon), HCT116 (colon), and MCF-7 (breast) carcinoma cell lines [3]. Within this class, brominated phenyl substituents contribute to enhanced cytotoxicity, with SAR data indicating that o-substituted derivatives can exhibit distinct potency profiles from p-substituted congeners [1]. The target compound's ortho-bromophenyl-1,2,3-thiadiazole architecture makes it a relevant fragment or early lead for anticancer programs targeting these solid tumor indications, with the bromine enabling late-stage diversification for potency optimization.

Application
Selection Property
Validation Focus
Antiviral scaffold research
1,2,3-Thiadiazole isomer scaffold
Isomer-specific target engagement review
Cross-coupling intermediate workflow
Ortho-bromine synthetic handle
Derivatization compatibility review
Antifungal screening research
1,2,3-Thiadiazole pharmacophore context
Multi-strain panel review
Cell-model screening research
Brominated thiadiazole scaffold
Cell-line response context review
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